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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 amine

Cat. No.: B15551967

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential safety and logistical information for the proper
handling and disposal of Sulfo-Cyanine5.5 amine, a fluorescent dye utilized in far-red and
near-infrared applications, including in vivo imaging. Adherence to these protocols is critical for
personnel safety and maintaining a compliant laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for Sulfo-Cyanine5.5 amine is presented below. This
information is crucial for proper handling, storage, and experimental planning.

Property Value

Molecular Formula C46H56N401354

Molecular Weight 1001.22 g/mol

Excitation Maximum (Aex) 673 nm[1]

Emission Maximum (Aem) 694 nm[2][3]

Solubility Good in water, DMF, and DMSO[1]
Appearance Dark blue solid[4]

Storage Conditions Store at -20°C in the dark. Desiccate.[1][5]
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the first line of defense against
potential chemical exposure. The following PPE is mandatory when handling Sulfo-

Cyanine5.5 amine, particularly in its powdered form.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles

Must be ANSI Z87.1 compliant
and provide a complete seal
around the eyes to protect

against dust particles.[6]

Face Shield

To be worn in conjunction with
safety goggles, especially
when handling larger
quantities or when there is a

risk of splashing.[6]

Hand Protection

Nitrile Gloves

Double-gloving is
recommended to provide
robust protection against
chemical contact. Gloves
should be inspected for any
signs of degradation before
use and disposed of properly

after handling the compound.

[6]7]

Respiratory Protection

Air-Purifying Respirator (APR)
with P100 filters

A NIOSH-approved half-mask
or full-face APR is required
when handling the powdered
form of the dye to prevent
inhalation. A proper fit test is

mandatory before use.[6]

Protective Clothing

Laboratory Coat

A full-length lab coat should be
worn to protect against

splashes and spills.[8]

Disposable Gown/Apron

For procedures with a high risk
of contamination, a disposable
gown or a chemical-resistant
apron should be worn over the
lab coat.[6]
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Operational Plan: A Step-by-Step Workflow for Safe
Handling

A systematic approach to handling Sulfo-Cyanine5.5 amine is crucial to minimize exposure
risk. The following workflow outlines the standard operating procedure for weighing the
powdered dye and preparing a solution.
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1. Prepare Designated Area
(Fume Hood with Absorbent Paper)

2. Don All Required PPE

3. Gather Materials
(Balance, Weigh Paper, Spatula, Solvent, Container)

Prepgration

4. Weigh Powder Carefully
(Minimize Dust Generation)

5. Prepare Solution
(Add Powder to Solvent)

6. Clean Work Area

l

7. Dispose of Contaminated Waste

l

8. Store Stock Solution Properly
(-20°C, Dark, Desiccated)

Cleanup & Storage

Figure 1. Workflow for Safe Handling of Sulfo-Cyanine5.5 Amine

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of Sulfo-Cyanine5.5 amine powder.
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Disposal Plan: Managing Sulfo-Cyanine5.5 Amine
Waste

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental
responsibility. All waste materials contaminated with Sulfo-Cyanine5.5 amine must be treated
as hazardous chemical waste.

Waste Segregation and Collection:

o Solid Waste: All contaminated solid materials, including gloves, weigh paper, pipette tips, and
disposable lab coats, must be collected in a designated, clearly labeled hazardous waste
container.

o Liquid Waste: Unused stock solutions and experimental residues containing Sulfo-
Cyanineb.5 amine should be collected in a separate, sealed, and properly labeled
hazardous waste container.

Key Disposal Principles:

¢ Do Not Dispose Down the Drain: Under no circumstances should Sulfo-Cyanine5.5 amine
or its waste be disposed of down the sink.[8][9]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and a full
description of the contents, including the name "Sulfo-Cyanine5.5 amine" and any solvents
used.

o Storage of Waste: Waste containers should be kept closed and stored in a designated
satellite accumulation area within the laboratory, away from incompatible materials.

o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EH&S) department.

By adhering to these safety protocols and operational plans, researchers can confidently work
with Sulfo-Cyanine5.5 amine while ensuring a safe and compliant laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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